Cas no 2679926-20-4 ((3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2679926-20-4
• MF: C₁₄H₁₄ClNO₄
• MW: 295.718263149261
• CID: 5631284
• PubChem ID: 165941737
• Update Time: 2025-09-24

(3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-20-4
• (3S)-7-chloro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-28289397
• (3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C14H14ClNO4/c1-2-5-20-14(19)16-8-10-6-11(15)4-3-9(10)7-12(16)13(17)18/h2-4,6,12H,1,5,7-8H2,(H,17,18)/t12-/m0/s1
• InChI Key： UJEVIRLAENQNOX-LBPRGKRZSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(C(=O)OCC=C)[C@H](C(=O)O)C2

Computed Properties

• Exact Mass: 295.0611356g/mol
• Monoisotopic Mass: 295.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to (3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 2679926-20-4)

(3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, with the CAS number 2679926-20-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its stereochemistry and functional groups, make it a promising candidate for further research and development in drug discovery.

The stereochemistry of the compound is critically defined by the (3S) configuration at the stereogenic center, which plays a pivotal role in determining its biological activity. The presence of a chloro group at the 7-position and an ester group at the 2-position further enhances its chemical reactivity and potential pharmacological properties. These structural elements contribute to the compound's ability to interact with biological targets in specific ways, making it an intriguing subject for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the ester group at the 2-position can participate in hydrogen bonding and hydrophobic interactions with proteins, while the chloro group can engage in halogen bonding. These interactions are crucial for the compound's binding affinity and efficacy.

The tetrahydroisoquinoline core of (3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is known to exhibit a wide range of biological activities. For instance, derivatives of this scaffold have been shown to possess properties such as analgesic, antipsychotic, and anticancer effects. The specific arrangement of functional groups in this molecule suggests that it may interact with multiple biological pathways simultaneously, leading to synergistic therapeutic effects.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The presence of multiple reactive sites allows for further chemical modifications, enabling researchers to explore new analogs with enhanced pharmacological properties. For example, the ester group can be hydrolyzed or converted into other functional groups, while the amine at the 3-position can be used for coupling reactions.

Current research in this area is focused on understanding the mechanisms of action of tetrahydroisoquinoline derivatives. By elucidating how these compounds interact with their target proteins and enzymes, scientists can develop more effective drugs with fewer side effects. The (3S)-configuration at the stereogenic center is particularly important here, as it can influence how the molecule fits into biological binding pockets.

Another area of interest is the synthesis of this compound. Researchers have developed novel synthetic routes that improve yield and purity while minimizing side reactions. These advancements are crucial for ensuring that enough material is available for preclinical and clinical studies. The synthesis also takes into account environmental considerations, aiming to reduce waste and hazardous byproducts.

The potential applications of (3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid extend beyond traditional pharmaceuticals. It has shown promise in the development of biomaterials and bioconjugates due to its ability to form stable complexes with other molecules. This property could be exploited in drug delivery systems where precise control over release kinetics is essential.

In conclusion, (3S)-7-chloro-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic methods for this compound, its importance in medicinal biology is likely to grow even further.